
Essential Safety and Logistical Information for
Handling 4,4-Dimethyloctane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,4-Dimethyloctane

Cat. No.: B095178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the safe handling and disposal of 4,4-
Dimethyloctane, ensuring the well-being of laboratory personnel and adherence to safety

protocols. The following procedural information is designed to be an immediate and essential

resource for all operational activities involving this chemical.

Chemical Properties and Hazards
4,4-Dimethyloctane is a flammable liquid and vapor.[1] It may be fatal if swallowed and enters

the airways.[1][2] It is irritating to the eyes, respiratory system, and skin.[3]
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Property Value

Molecular Formula C10H22[1][3][4]

Molecular Weight 142.28 g/mol [1]

Physical State Liquid[5]

Appearance Colorless[3][5]

Boiling Point Approximately 175-178 °C[3]

Specific Gravity 0.74[5]

Flash Point Flammable liquid (Category 3)[1]

UN Number 3295[5]

Personal Protective Equipment (PPE) Selection
A thorough risk assessment should be conducted before handling 4,4-Dimethyloctane to

ensure the appropriate level of protection is used. The following provides a step-by-step guide

to selecting the necessary PPE.
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Risk Assessment

Hand Protection

Body and Eye Protection

Respiratory Protection

Start: Handling 4,4-Dimethyloctane

Assess Task:
- Quantity

- Temperature
- Ventilation

Select Appropriate Gloves

Wear:
- Flame-resistant lab coat

- Long pants
- Closed-toe shoes

Wear:
- Chemical safety goggles (EN166)

- Face shield (if splash hazard exists)

Is ventilation inadequate or is there a risk of aerosol generation?

Glove Material:
- Nitrile (short-term splash)

- Neoprene/Nitrile blend (longer contact)
- Viton/Butyl (high resistance)

Check Breakthrough Times
(Refer to manufacturer data for similar alkanes)

Proceed with Handling

Yes

Yes

No

No

Use NIOSH-approved respirator with
Organic Vapor (OV) cartridges (black label) Respiratory protection not required under normal use

Click to download full resolution via product page

Caption: PPE Selection Workflow for 4,4-Dimethyloctane.
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Due to the absence of specific permeation data for 4,4-Dimethyloctane, recommendations are

based on data for structurally similar alkanes like n-octane and iso-octane. It is crucial to

consult the glove manufacturer's specific chemical resistance data.

Glove Material
Recommendation for
Alkanes

Breakthrough Time
(minutes) for n-Octane

Nitrile

Short-term splash protection.

[6] Not recommended for

prolonged contact.[7]

10 - 30 (for 0.11-0.12 mm

thickness)[8]

Neoprene/Natural Rubber

Blend

Suitable for broader chemical

resistance.
> 480 (for some blends)[8]

Viton®/Butyl Rubber
High resistance to organic

solvents.
> 480[9]

Note: Glove thickness significantly impacts breakthrough time. Thicker gloves generally offer

greater resistance.[10] Always inspect gloves for any signs of degradation before use.

Under normal laboratory conditions with adequate ventilation, respiratory protection is not

typically required. However, in cases of poor ventilation, large spills, or when generating

aerosols, a NIOSH-approved respirator with organic vapor (OV) cartridges (black label) should

be used.[11][12][13][14][15]

Wear chemical safety goggles that conform to EN166 standards. If there is a significant risk of

splashing, a face shield should be worn in addition to goggles.

A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory to protect against

skin contact and in the event of a small fire.

Operational and Disposal Plans
A systematic approach to the handling and disposal of 4,4-Dimethyloctane is essential to

minimize risks and ensure regulatory compliance.

Preparation: Ensure all necessary PPE is readily available and in good condition. Locate the

nearest eyewash station and safety shower before starting work.
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Ventilation: Handle 4,4-Dimethyloctane in a well-ventilated area, preferably within a

chemical fume hood.

Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other

potential ignition sources. Use non-sparking tools and explosion-proof equipment where

necessary.

Transfer: When transferring the liquid, ground and bond containers to prevent static

discharge.

Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, dry sand) and place it in a sealed, labeled container for disposal. For large spills,

evacuate the area and follow emergency procedures.

Improper disposal of flammable liquids is a significant safety and environmental hazard. Never

pour 4,4-Dimethyloctane down the drain.[5][16]

Waste Collection:

Collect waste 4,4-Dimethyloctane and any contaminated materials (e.g., absorbent pads,

gloves) in a designated, chemically compatible waste container.[5][17]

The container must be in good condition, with a secure, leak-proof closure.[17][18]

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "4,4-
Dimethyloctane," and a description of the contents (e.g., "Waste 4,4-Dimethyloctane,"

"Contaminated Debris with 4,4-Dimethyloctane").[5][18] Avoid using abbreviations or

chemical formulas.[18]

Storage:

Store the sealed waste container in a designated satellite accumulation area near the

point of generation.[16]

Ensure the storage area is well-ventilated and away from incompatible chemicals.
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Keep waste containers closed except when adding waste.[5][18]

Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental disposal

company.[19] Follow your institution's specific procedures for scheduling a waste pickup.
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Waste Generation

Collection & Labeling

Interim Storage

Final Disposal

Generate 4,4-Dimethyloctane Waste

Collect in a compatible,
sealed container

Label with 'Hazardous Waste'
and full chemical name

Store in a designated,
ventilated satellite accumulation area

Segregate from incompatible materials

Schedule pickup with a
licensed disposal company

Professional Disposal

Click to download full resolution via product page

Caption: Disposal Plan for 4,4-Dimethyloctane Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Octane, 4,4-dimethyl- | C10H22 | CID 85151 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 4,4-Dimethyloctane | 15869-95-1 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

3. 4,4-Dimethyl octane [chembk.com]

4. ▷ InChI Key Database ⚛️ | 4,4-dimethyloctane [inchikey.info]

5. labproinc.com [labproinc.com]

6. ehrs.upenn.edu [ehrs.upenn.edu]

7. Are Nitrile Gloves Chemical Resistant [fr.titanfine.com]

8. safety.duke.edu [safety.duke.edu]

9. research.columbia.edu [research.columbia.edu]

10. safety.fsu.edu [safety.fsu.edu]

11. pksafety.com [pksafety.com]

12. 3m.com [3m.com]

13. northwestern.edu [northwestern.edu]

14. Selecting the Right Reusable Respirator Cartridge Filter - Gemplers
[learn.gemplers.com]

15. parcilsafety.com [parcilsafety.com]

16. Hazardous Waste Disposal Procedures | The University of Chicago Environmental
Health and Safety [safety.uchicago.edu]

17. danielshealth.com [danielshealth.com]

18. campussafety.lehigh.edu [campussafety.lehigh.edu]

19. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b095178?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Octane_-4_4-dimethyl
https://www.tcichemicals.com/OP/en/p/D1216
https://www.tcichemicals.com/OP/en/p/D1216
https://www.chembk.com/en/chem/4,4-Dimethyl%20octane
https://www.inchikey.info/ikdb/zm/e/zmedgzagmltrom-uhfffaoysa-n
https://labproinc.com/products/44-dimethyloctane-1ml-d1216-1ml
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://fr.titanfine.com/resources/are-nitrile-gloves-chemical-resistant.html
https://www.safety.duke.edu/sites/default/files/Ansell%20Nitrile%20and%20Neoprene%20lab%20thickness%20gloves.pdf
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Lab%20Safety/Ansell_7thEditionChemicalResistanceGuide.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://pksafety.com/blogs/pk-safety-blog/understanding-respirators-with-organic-vapor-cartridges-pk-safety
https://www.3m.com/3M/en_US/respiratory-protection-us/support/center-for-respiratory-protection/respirator-selection/
https://www.northwestern.edu/environmental-health-safety/docs/health-docs/respirator-cartridge-selection.pdf
https://learn.gemplers.com/post/selecting-the-right-reusable-respirator-cartridge-filter
https://learn.gemplers.com/post/selecting-the-right-reusable-respirator-cartridge-filter
https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
4,4-Dimethyloctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095178#personal-protective-equipment-for-handling-
4-4-dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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